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Introduction
TH1834 is a potent and specific small molecule inhibitor of the histone acetyltransferase (HAT)

Tip60 (KAT5).[1][2][3] Tip60 is a crucial enzyme involved in the DNA damage response (DDR),

cell cycle control, and apoptosis.[2] In cancer cells, particularly breast cancer, the inhibition of

Tip60 has emerged as a promising therapeutic strategy. TH1834 has been demonstrated to

selectively induce apoptosis and enhance DNA damage in breast cancer cells, with a

pronounced effect observed in the MCF7 cell line.[1] This document provides detailed

experimental protocols for the application of TH1834 to MCF7 cells, along with a summary of

its effects and the underlying signaling pathway.

Mechanism of Action: Tip60 Inhibition
TH1834 exerts its cytotoxic effects by specifically inhibiting the acetyltransferase activity of

Tip60. This inhibition disrupts the normal cellular response to DNA damage, leading to an

accumulation of unrepaired DNA lesions and subsequent activation of apoptotic pathways. A

key event following TH1834 treatment in MCF7 cells is the significant activation of caspase-3, a

critical executioner caspase in the apoptotic cascade.
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Quantitative Data Summary
The following tables summarize the quantitative effects of TH1834 on MCF7 cells based on

available data.

Parameter Cell Line
Concentratio

n (µM)

Treatment

Time
Effect Reference

Cell Viability MCF7 0-500 1 hour
Significant

reduction

Cytotoxicity MCF7 0-500 1 hour
Significant

increase

Cleaved

Caspase-3
MCF7 500 1 hour

~29-fold

increase

Further dose-response and time-course studies are recommended to establish a more detailed

profile of TH1834's activity.

Signaling Pathway
The inhibitory action of TH1834 on Tip60 directly impacts the DNA damage response pathway.

A simplified representation of this pathway is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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